Cas no 2639390-43-3 (rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2639390-43-3
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5639896
• PubChem ID: 165904025
• Update Time: 2025-05-24

rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639390-43-3
• EN300-28228920
• rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(17)14-6-4-13(5-7-14)10(16)9(15)8-18-13/h9-10,15-16H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： VVZFRIWYFNTOHU-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@H](C21CCN(C(=O)OC(C)(C)C)CC2)O)O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.2Ų

Additional information on rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro4.5decane-8-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2639390-43-3)

The compound rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2639390-43-3) is a highly specialized chiral spirocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the spiro[4.5]decane core and tert-butyl carboxylate moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate has surged due to their role in asymmetric synthesis. The compound's dihydroxy and aza-spirocyclic functionalities enable precise stereochemical control, a critical factor in developing enantioselective catalysts and therapeutic agents. This aligns with the growing trend of green chemistry and sustainable pharmaceutical manufacturing, where efficiency and selectivity are paramount.

One of the most frequently searched questions in academic and industrial circles is: "What are the synthetic routes for rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate?" The compound is typically synthesized via multi-step organic transformations, including oxa-aza spirocyclization and tert-butyl protection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the industry's need for scalable and cost-effective production methods.

The spirocyclic scaffold of this compound also resonates with current research hotspots in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). Its rigid structure offers conformational constraints that enhance binding affinity to biological targets, making it a promising candidate for kinase inhibitors and GPCR modulators. These applications are frequently discussed in forums and publications focusing on next-generation therapeutics.

From a regulatory perspective, rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is classified as a non-hazardous research chemical, but proper handling protocols are recommended due to its sensitive functional groups. Analytical characterization often involves NMR spectroscopy, HPLC, and mass spectrometry to ensure compliance with Good Manufacturing Practices (GMP). This emphasis on quality control reflects the broader industry shift toward data-driven drug development.

In conclusion, rac-tert-butyl (3R,4R)-3,4-dihydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate represents a versatile and innovative tool for modern organic synthesis and drug discovery. Its alignment with cutting-edge trends like AI-assisted molecular design and high-throughput screening ensures its continued relevance in scientific advancements. For researchers seeking reliable suppliers, verifying CAS No. 2639390-43-3 and certificates of analysis (CoA) remains essential to guarantee material integrity.